4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide

• IUPAC Name: 4-[3-(4-methoxyanilino)piperidine-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C19H23N3O4S/c1-26-17-8-6-15(7-9-17)21-16-3-2-12-22(13-16)19(23)14-4-10-18(11-5-14)27(20,24)25/h4-11,16,21H,2-3,12-13H2,1H3,(H2,20,24,25)
• InChI Key: MAWMGUJEKYFCSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide, also known as MPACBS, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPACBS belongs to the class of sulfonamide drugs, which are widely used for their antibacterial, antifungal, and diuretic properties. In recent years, MPACBS has gained attention for its potential in treating cancer, inflammation, and other diseases.

Mechanism of Action

4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide exerts its therapeutic effects through multiple mechanisms of action. It inhibits the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This inhibition leads to a decrease in pH, which in turn inhibits the growth and proliferation of cancer cells. This compound also inhibits the activity of matrix metalloproteinases, which are enzymes that play a crucial role in the invasion and metastasis of cancer cells.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase IX, matrix metalloproteinases, and other enzymes that play a role in disease development and progression. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide has several advantages for use in laboratory experiments. It is a well-characterized compound with a known synthesis method, making it easy to obtain and use in experiments. It has also been extensively studied for its potential therapeutic applications, providing a strong foundation for further research. However, this compound also has limitations. It can be difficult to dissolve in some solvents, and its stability can be affected by exposure to light and air. These limitations must be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for research on 4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide. One area of research is the development of more efficient synthesis methods to improve yield and purity. Another area of research is the optimization of this compound for use in drug delivery systems. This compound has also shown potential for use in combination therapies with other drugs, and further research is needed to explore these possibilities. Additionally, more research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications in various diseases.
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer, inflammation, and other diseases. Its well-characterized synthesis method, extensive research, and multiple mechanisms of action make it a valuable tool for scientific research. Further research is needed to fully explore its potential and optimize its use in various applications.

Synthesis Methods

The synthesis of 4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide involves the reaction of 4-aminobenzenesulfonamide with 4-methoxyphenylpiperidin-3-amine and phosgene. The reaction yields this compound as a white solid, which is then purified through recrystallization. The synthesis of this compound has been optimized to improve its yield and purity, making it a cost-effective and reliable compound for scientific research.

Scientific Research Applications

4-({3-[(4-methoxyphenyl)amino]-1-piperidinyl}carbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its use in cancer treatment. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of enzymes that are involved in the development and progression of cancer.